6-oxo-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H20N6O4S/c23-14-3-2-13(12-20-14)15(24)17-6-11-27(25,26)22-9-7-21(8-10-22)16-18-4-1-5-19-16/h1-5,12H,6-11H2,(H,17,24)(H,20,23)
• InChI Key: ZFEHBDIKJAMKTG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCNC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C16H20N6O4S
• Molecular Weight: 392.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, a sulfonyl group, and a carboxamide group. These functional groups suggest that the compound could have a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and piperazine rings would give the molecule a certain amount of rigidity, while the sulfonyl and carboxamide groups could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains.

Scientific Research Applications

Neuroprotection and Anti-Inflammatory Effects

The molecular structure of 1-PP suggests potential neuroprotective properties. . Researchers are investigating its use in conditions such as neurodegenerative diseases, traumatic brain injury, and stroke.

Anxiolytic and Antidepressant Activity

1-PP is a metabolite of several anxiolytic agents, including buspirone, eptapirone, and tandospirone. . Further exploration of 1-PP’s specific mechanisms could lead to novel therapeutic strategies.

Anticancer Potential

. Researchers might explore its impact on cancer cell proliferation, apoptosis, and angiogenesis.

Collagen Synthesis Inhibition

Collagen deposition plays a crucial role in fibrotic diseases. . Mechanistic studies are needed to validate this application.

Vascular Endothelial Growth Factor Receptor (VEGFR) Modulation

VEGFR-2 inhibition is essential for managing angiogenesis-related disorders. Sorafinib, a VEGFR inhibitor, has been effective in reducing collagen deposition. .

Plant Hormone Analog

Interestingly, 1-PP shares structural similarities with indole-3-acetic acid (IAA), a plant hormone involved in growth regulation. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. For example, many compounds with a pyrimidine ring have antiviral, anticancer, antioxidant, and antimicrobial activity.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in initial studies, it could be further optimized and studied in more detail.